Cas no 1159826-05-7 (3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid)
1159826-05-7 structure
Product Name:3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid
CAS No:1159826-05-7
MF:C13H10N4O2
MW:254.24410200119
CID:2192400
Update Time:2023-08-07
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid
- Benzoic acid, 3-(2-amino[1,2,4]triazolo[1,5-a]pyridin-6-yl)-
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- Inchi: 1S/C13H10N4O2/c14-13-15-11-5-4-10(7-17(11)16-13)8-2-1-3-9(6-8)12(18)19/h1-7H,(H2,14,16)(H,18,19)
- InChI Key: KQGOPGHNIFHWMS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)C1C=CC2=NC(N)=NN2C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 352
- Topological Polar Surface Area: 93.5
3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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